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Compound of Interest

Compound Name: 4-Bromohexanoic acid

CAS No.: 61222-82-0

Cat. No.: B14571254

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromohexanoic acid, including

its chemical identity, physicochemical properties, a representative synthetic protocol, and a

discussion of its potential role in cellular signaling pathways based on current knowledge of

related fatty acid derivatives.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name 4-bromohexanoic acid is a halogenated

carboxylic acid.[1] It is also known by the following synonyms:

4-BROMOHEXANOIC ACID

SCHEMBL143442

DTXSID70623129
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Quantitative data for 4-Bromohexanoic acid is primarily based on computational predictions.

The following table summarizes its key physicochemical properties.

Property Value Source

Molecular Formula C₆H₁₁BrO₂ PubChem[1]

Molecular Weight 195.05 g/mol PubChem[1]

IUPAC Name 4-bromohexanoic acid PubChem[1]

CAS Number 61222-82-0 PubChem

Canonical SMILES CCC(CCC(=O)O)Br PubChem[1]

InChI

InChI=1S/C6H11BrO2/c1-2-

5(7)3-4-6(8)9/h5H,2-4H2,1H3,

(H,8,9)

PubChem[1]

InChIKey
HKDXJLWAEYTBOQ-

UHFFFAOYSA-N
PubChem[1]

Synthesis of 4-Bromohexanoic Acid: Experimental
Protocol
A common and effective method for the synthesis of bromoalkanoic acids is the acid-catalyzed

ring-opening of the corresponding lactone. For 4-Bromohexanoic acid, a suitable precursor

would be γ-caprolactone (5-ethyl-dihydrofuran-2-one). The following is a detailed,

representative experimental protocol adapted from procedures for similar compounds.

Reaction: Ring-opening of γ-caprolactone with hydrogen bromide.

Materials:

γ-Caprolactone

48% aqueous hydrobromic acid (HBr)

Concentrated sulfuric acid (H₂SO₄)
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Diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Round-bottom flask with reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add γ-

caprolactone.

Carefully and with stirring, add a stoichiometric excess of 48% aqueous hydrobromic acid.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the cooled mixture to a separatory funnel and dilute with diethyl ether.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize excess acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.
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Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude

4-Bromohexanoic acid.

The crude product can be further purified by vacuum distillation or column chromatography.

Potential Biological Activity and Signaling Pathways
While specific studies on the biological activity and signaling pathways of 4-Bromohexanoic
acid are not readily available, its structural similarity to medium-chain fatty acids (MCFAs) and

their derivatives suggests potential involvement in similar cellular processes. Fatty acids are

known to act as signaling molecules that can influence a variety of cellular functions, including

gene expression, inflammation, and metabolism.

The diagram below illustrates a generalized signaling pathway for a fatty acid derivative, which

could be applicable to 4-Bromohexanoic acid. This model depicts the activation of a G-protein

coupled receptor (GPCR) at the cell surface, leading to downstream signaling cascades.
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Caption: Generalized fatty acid signaling pathway.

This proposed pathway involves the binding of 4-Bromohexanoic acid to a GPCR, leading to

the activation of a G-protein. This, in turn, modulates an effector enzyme, resulting in the

production of a second messenger. The second messenger then activates a protein kinase,

which can phosphorylate transcription factors, ultimately leading to altered gene expression

and a specific cellular response. It is important to note that this is a hypothetical model for 4-
Bromohexanoic acid, and further research is required to elucidate its specific biological

targets and signaling mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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